Polymorphism of pure p-tert-butylcalix[4]arene: conclusive identification of the phase obtained by desolvation

Chemical Communications Pub Date: 2002-11-13 DOI: 10.1039/B209718B

Abstract

In its pure form, the well-known host compound p-tert-butylcalix[4]arene forms at least two polymorphs; one of these phases is now identified as that formed upon guest removal.

Graphical abstract: Polymorphism of pure p-tert-butylcalix[4]arene: conclusive identification of the phase obtained by desolvation
Polymorphism of pure p-tert-butylcalix[4]arene: conclusive identification of the phase obtained by desolvation
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